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Compound of Interest

Compound Name: Hsd17B13-IN-43

Cat. No.: B12369137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hsd17B13-IN-43 is a potent inhibitor of 17β-Hydroxysteroid Dehydrogenase 13 (HSD17B13), a

lipid droplet-associated enzyme predominantly expressed in the liver.[1][2] Genetic studies

have strongly linked loss-of-function variants of HSD17B13 to a reduced risk of non-alcoholic

fatty liver disease (NAFLD) and its progression to non-alcoholic steatohepatitis (NASH),

fibrosis, and hepatocellular carcinoma.[3][4] This protective association has positioned

HSD17B13 as a promising therapeutic target for these chronic liver conditions.[1][3][5][6]

Hsd17B13-IN-43, as an inhibitor of this enzyme, is a valuable tool for studying the biological

functions of HSD17B13 and for preclinical assessment of its therapeutic potential.

These application notes provide essential information on the stability, storage, and handling of

Hsd17B13-IN-43, along with protocols for its use in experimental settings.

Hsd17B13-IN-43: Chemical and Physical Properties
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Property Value Reference

IUPAC Name

N-(2,4-dichlorophenyl)-4-(4-

(trifluoromethyl)-1H-pyrazol-1-

yl)benzamide

N/A

Molecular Formula C₂₃H₁₄Cl₂F₃N₃O₃ [7]

Molecular Weight 508.28 g/mol [7]

CAS Number 2770246-11-0 [7]

IC₅₀ (for Estradiol) <0.1 μM [7][8]

Stability and Storage Conditions
Proper storage and handling of Hsd17B13-IN-43 are critical to maintain its integrity and activity.

The following recommendations are based on information from commercial suppliers.

Researchers should perform their own stability assessments for specific experimental

conditions.

Solid Compound
Condition Recommendation

Storage Temperature Store at -20°C for long-term storage.

Shipping Typically shipped at room temperature.

Light Sensitivity Store protected from light.

Stock Solutions
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Condition Recommendation

Solvent
DMSO (e.g., 10 mg/mL with ultrasonic

assistance)

Storage Temperature
-80°C for up to 6 months; -20°C for up to 1

month.

Freeze-Thaw Cycles
Avoid repeated freeze-thaw cycles. Aliquot into

single-use volumes.

Note: While general storage recommendations are provided, comprehensive data from forced

degradation studies (e.g., exposure to acid, base, oxidation, heat, and light) for Hsd17B13-IN-
43 are not publicly available. Users should validate the stability of the compound under their

specific experimental conditions.

Signaling Pathway of HSD17B13 in NAFLD
HSD17B13 is a key enzyme in hepatic lipid and retinol metabolism. Its expression is regulated

by transcription factors involved in lipid homeostasis, and its enzymatic activity contributes to

the pathophysiology of NAFLD.
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Preparation
Assay Execution Detection

Prepare serial dilutions
of Hsd17B13-IN-43 Dispense Hsd17B13-IN-43

dilutions to plate

Prepare enzyme solution
(HSD17B13 in assay buffer)

Add enzyme solution
and incubate

Prepare substrate/cofactor mix
(Estradiol/Retinol + NAD⁺)

Initiate reaction by adding
substrate/cofactor mix Incubate at RT Add NADH detection reagent Incubate (as per kit instructions) Read plate (Luminescence/

Fluorescence)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12369137#hsd17b13-in-43-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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